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Compound of Interest

Compound Name: Napyradiomycin C2

Cat. No.: B15565923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of napyradiomycin C2, a halogenated meroterpenoid with a unique 14-membered macrocyclic

ring. This document details the experimental protocols for its isolation and the spectroscopic

data that were pivotal in determining its complex architecture.

Introduction
Napyradiomycins are a family of antibiotics produced by actinomycetes, with a characteristic

semi-naphthoquinone core. First isolated from Chainia rubra, members of this class have

demonstrated notable antibacterial activities. Among them, napyradiomycin C2 stands out

due to its distinctive 14-membered ring, a feature established through detailed spectroscopic

analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. Understanding the

precise chemical structure of this complex natural product is crucial for elucidating its

mechanism of action and for guiding synthetic and semi-synthetic efforts toward new

therapeutic agents.

Physicochemical Properties and Spectroscopic
Data
The structural elucidation of napyradiomycin C2 was accomplished through a combination of

physicochemical characterization and spectroscopic techniques. The following tables
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summarize the key data that led to the determination of its structure.

Table 1: Physicochemical Properties of Napyradiomycin C2

Property Value

Molecular Formula C₂₅H₂₇Cl₃O₅

Molecular Weight 513.8 g/mol

Appearance Yellow Powder

UV λmax (MeOH) nm (ε) 236 (24,000), 275 (sh, 8,000), 340 (2,500)

Optical Rotation [α]D²² +24° (c 1.0, CHCl₃)

Table 2: ¹³C NMR Spectroscopic Data for Napyradiomycin C2 (100 MHz, CDCl₃)
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Carbon No.
Chemical Shift (δ)
ppm

Carbon No.
Chemical Shift (δ)
ppm

1 118.4 14 129.5

2 139.1 15 39.5

3 123.9 16 60.8

4 134.5 17 25.1

4a 110.1 18 49.3

5 181.5 19 78.1

5a 108.2 20 29.5

6 161.2 21 22.0

7 107.8 22 144.1

8 164.7 23 113.1

9 116.8 24 33.1

10 187.9 25 29.8

10a 86.8

11 37.2

12 24.5

13 46.2

Table 3: ¹H NMR Spectroscopic Data for Napyradiomycin C2 (400 MHz, CDCl₃)
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Proton(s)
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

H-3 5.42 dd 10, 2

H-7 6.78 s

H-9 7.18 s

H-11 2.55, 1.95 m

H-12 1.80, 1.60 m

H-13 3.15 m

H-15 2.80, 2.20 m

H-16 4.65 dd 10, 4

H-18 4.95 d 10

H-20 1.55 s

H-21 1.45 s

H-23 5.05, 4.90 s

H-24 2.15 s

H-25 1.20 s

OH-6 12.85 s

OH-8 9.70 s

Experimental Protocols
The isolation and purification of napyradiomycin C2 from the culture broth of Chainia rubra

involved a series of chromatographic steps.

1. Fermentation and Extraction:

Chainia rubra was cultured in a suitable medium to produce napyradiomycins.
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The culture broth was filtered to separate the mycelium.

The filtrate was extracted with an organic solvent such as ethyl acetate.

The mycelium was also extracted with a solvent like acetone, which was then concentrated

and partitioned between ethyl acetate and water.

The ethyl acetate extracts were combined and concentrated in vacuo.

2. Chromatographic Purification:

The crude extract was subjected to silica gel column chromatography.

Elution was carried out with a gradient of chloroform and methanol.

Fractions containing napyradiomycin C2 were identified by thin-layer chromatography

(TLC).

Further purification was achieved by preparative TLC or high-performance liquid

chromatography (HPLC) on a silica gel column.

Final purification was often accomplished by crystallization from a suitable solvent system

like benzene-hexane.

Structure Elucidation Workflow & Logic
The elucidation of the complex structure of napyradiomycin C2 was a stepwise process

involving the integration of various spectroscopic data.
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Isolation and Purification

Spectroscopic Analysis
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Planar Structure Determination
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Final Structure of
Napyradiomycin C2

Click to download full resolution via product page

Caption: Experimental workflow for the structure elucidation of napyradiomycin C2.
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The determination of the planar structure and stereochemistry of napyradiomycin C2 relied on

the logical interpretation of spectroscopic data.

Spectroscopic Data Structural Features Deduced

Mass Spectrometry C₂₅H₂₇Cl₃O₅ Three Chlorine Atoms

UV-Vis Naphthoquinone Chromophore Semi-naphthoquinone Core

¹H NMR Proton Environment & Connectivity

Terpenoid Side Chain

Multiple Methyl Groups

¹³C NMR Carbon Skeleton (25 Carbons)

2D NMR (COSY, HMBC) C-C & C-H Connectivity 14-Membered Macrocycle Unique C-C bond

Napyradiomycin C2 Structure

Click to download full resolution via product page

Caption: Logical relationships in the structure elucidation of napyradiomycin C2.

Conclusion
The structural elucidation of napyradiomycin C2 represents a significant achievement in

natural product chemistry. The combined application of various spectroscopic techniques,

particularly high-resolution NMR, was essential in defining its unique 14-membered macrocyclic

structure. This detailed structural information is invaluable for the scientific community,

providing a foundation for future research into the biological activity, biosynthesis, and potential

therapeutic applications of this intriguing class of molecules.

To cite this document: BenchChem. [Unraveling the Intricate Architecture of Napyradiomycin
C2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15565923#napyradiomycin-c2-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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